3-(4-Chloroanilino)-5-(4-methoxyphenyl)-2-cyclohexen-1-one
3-(4-Chloroanilino)-5-(4-methoxyphenyl)-2-cyclohexen-1-one
Brand Name:
Vulcanchem
CAS No.:
333307-80-5
VCID:
VC0442561
InChI:
InChI=1S/C19H18ClNO2/c1-23-19-8-2-13(3-9-19)14-10-17(12-18(22)11-14)21-16-6-4-15(20)5-7-16/h2-9,12,14,21H,10-11H2,1H3
SMILES:
COC1=CC=C(C=C1)C2CC(=CC(=O)C2)NC3=CC=C(C=C3)Cl
Molecular Formula:
C19H18ClNO2
Molecular Weight:
327.8g/mol
3-(4-Chloroanilino)-5-(4-methoxyphenyl)-2-cyclohexen-1-one
CAS No.: 333307-80-5
Main Products
VCID: VC0442561
Molecular Formula: C19H18ClNO2
Molecular Weight: 327.8g/mol
| CAS No. | 333307-80-5 |
|---|---|
| Product Name | 3-(4-Chloroanilino)-5-(4-methoxyphenyl)-2-cyclohexen-1-one |
| Molecular Formula | C19H18ClNO2 |
| Molecular Weight | 327.8g/mol |
| IUPAC Name | 3-(4-chloroanilino)-5-(4-methoxyphenyl)cyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C19H18ClNO2/c1-23-19-8-2-13(3-9-19)14-10-17(12-18(22)11-14)21-16-6-4-15(20)5-7-16/h2-9,12,14,21H,10-11H2,1H3 |
| Standard InChIKey | YYJXHDLLOKULQF-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C2CC(=CC(=O)C2)NC3=CC=C(C=C3)Cl |
| Canonical SMILES | COC1=CC=C(C=C1)C2CC(=CC(=O)C2)NC3=CC=C(C=C3)Cl |
| PubChem Compound | 2883756 |
| Last Modified | Nov 11 2021 |
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